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Compound Name: 2,5-Diaminoterephthalic acid

Cat. No.: B1630355

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-diaminoterephthalic acid (DATPA) is a versatile aromatic compound possessing both
amine and carboxylic acid functional groups. This duality in reactivity makes it a valuable
building block in various fields, particularly in materials science for the synthesis of polymers
and metal-organic frameworks (MOFs). This technical guide provides an in-depth analysis of
the reactivity of DATPA's functional groups, supported by experimental protocols and
guantitative data.

Core Reactivity of Functional Groups

The chemical behavior of 2,5-diaminoterephthalic acid is dictated by the interplay of its two
primary functional groups: the amino groups (-NHz2) and the carboxylic acid groups (-COOH),
attached to a central benzene ring.

Amine Group Reactivity

The two amino groups in DATPA are nucleophilic and can participate in a variety of chemical
transformations. Their reactivity is influenced by the electron-donating nature of the other
amino group and the electron-withdrawing nature of the carboxylic acid groups on the aromatic
ring. Key reactions involving the amine groups include:
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e Acylation: Reaction with acyl chlorides or anhydrides to form amides. This is a fundamental
step in the synthesis of polyamides.

» Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

o Schiff Base Formation: Condensation with aldehydes or ketones to form imines (Schiff
bases).

» Diazotization: Reaction with nitrous acid (generated in situ from a nitrite salt and a strong
acid) to form a diazonium salt. This intermediate can then undergo various substitution
reactions.[1]

Carboxylic Acid Group Reactivity

The two carboxylic acid groups are acidic and can undergo reactions typical of this functional
group. Their acidity is enhanced by the presence of the electron-withdrawing amino groups (in
their protonated form) and the other carboxylic acid group. Common reactions include:

« Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters. This
is a key reaction for producing polyesters.[2]

o Amidation: Reaction with amines, often requiring activation of the carboxylic acid (e.qg.,
conversion to an acyl chloride) or the use of coupling agents, to form amides.

e Salt Formation: Reaction with bases to form carboxylate salts.

o Coordination: The carboxylate groups can coordinate with metal ions to form metal-organic
frameworks (MOFs).[3]

Synthesis of 2,5-Diaminoterephthalic Acid

A common and well-established method for synthesizing 2,5-diaminoterephthalic acid begins
with terephthalic acid. The process involves two main steps: nitration followed by reduction.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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